4-{5-[(Dimethylamino)methylene]-4-oxo-2-thioxo-1,3-thiazolan-3-yl}-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[(5Z)-5-(dimethylaminomethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C15H15N3O3S2/c1-16(2)6-9-12(19)18(15(22)23-9)17-13(20)10-7-3-4-8(5-7)11(10)14(17)21/h3-4,6-8,10-11H,5H2,1-2H3/b9-6-
• InChI Key: NNSTYYQFKPMQNE-TWGQIWQCSA-N
• Canonical SMILES: CN(C)C=C1C(=O)N(C(=S)S1)N2C(=O)C3C4CC(C3C2=O)C=C4
• Isomeric SMILES: CN(C)/C=C\1/C(=O)N(C(=S)S1)N2C(=O)C3C4CC(C3C2=O)C=C4
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

4-{5-[(Dimethylamino)methylene]-4-oxo-2-thioxo-1,3-thiazolan-3-yl}-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a useful research compound. Its molecular formula is C15H15N3O3S2 and its molecular weight is 349.42. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Pharmacological Activity :

  • A study by Struga et al. (2007) reported the synthesis of derivatives of a similar compound, which were tested for pharmacological activities like cytotoxicity, anti-HIV-1 activity, and antimicrobial activity against certain bacteria and fungi Struga et al., 2007.

• Potential as Beta-adrenolytics :

  • Kossakowski and Wojciechowska (2006) synthesized aminoalkanol derivatives of a similar compound, evaluating their affinities at beta-adrenoceptors, indicating potential as beta-adrenolytics Kossakowski & Wojciechowska, 2006.

• Molecular Structure and Chemical Analysis :

  • Renjith et al. (2014) conducted spectroscopic investigations and quantum chemical calculations on a closely related compound, providing insights into its molecular structure and chemical properties Renjith et al., 2014.

• Potential Psychotropic and Anti-HIV Agents :

  • Another study by Kossakowski et al. (2006) synthesized amino derivatives of a related compound, exploring their potential as psychotropic and anti-HIV agents Kossakowski et al., 2006.

• Synthesis of 1,4-Dihydropyridine Derivatives :

  • Stanovnik et al. (2002) used a related compound in the synthesis of 1,4-dihydropyridine derivatives, highlighting its role in organic synthesis Stanovnik et al., 2002.

• Antimicrobial Activity :

  • Research by Ghorab et al. (2017) synthesized derivatives of a similar compound, testing them for antimicrobial activity against various bacteria and fungi, showcasing significant biological activity Ghorab et al., 2017.